Cas no 799268-44-3 (Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate)

• Product Name: Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate
• CAS No: 799268-44-3
• MF: C₁₉H₄₁N₂O₇P
• MW: 440.511807203293
• CID: 4728654
• PubChem ID: 118988912
• Update Time: 2025-08-05

Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate
• Ammonium(S)-2-palmitamido-3-(phosphonooxy)propanoate
• 799268-44-3

• MDL： MFCD22416752
• Inchi： 1S/C19H38NO7P.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)20-17(19(22)23)16-27-28(24,25)26;/h17H,2-16H2,1H3,(H,20,21)(H,22,23)(H2,24,25,26);1H3/t17-;/m0./s1
• InChI Key： RJXHWJJUFLIQSY-LMOVPXPDSA-N
• SMILES： P(=O)(O)(O)OC[C@@H](C(=O)[O-])NC(CCCCCCCCCCCCCCC)=O.[NH4+]

Computed Properties

• Exact Mass: 440.26513865g/mol
• Monoisotopic Mass: 440.26513865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 462
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137

Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate

Introduction to Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate (CAS No. 799268-44-3)

Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate, with the CAS number 799268-44-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural and functional properties, plays a crucial role in various applications, particularly in drug development and biomaterial synthesis. The detailed exploration of its chemical structure, biological activities, and emerging applications will provide a comprehensive understanding of its significance in modern science.

The molecular structure of Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate consists of a palmitamido group linked to a phosphonooxy-propanoate moiety. This configuration imparts distinct chemical and biological properties, making it a valuable candidate for numerous research and industrial applications. The presence of the (S)-configuration indicates a specific stereochemical arrangement, which is often critical for the biological activity of pharmaceutical compounds. This stereochemistry influences how the molecule interacts with biological targets, making it a key factor in its potential therapeutic applications.

In recent years, there has been growing interest in the development of novel biomaterials that can enhance drug delivery systems. Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate has been explored as a component in advanced polymeric matrices designed to improve the stability and bioavailability of active pharmaceutical ingredients (APIs). Its ability to form stable complexes with APIs while maintaining their efficacy has made it a promising candidate for oral and injectable formulations. The compound's compatibility with various pharmaceutical excipients further enhances its utility in formulating complex drug delivery systems.

Beyond its role in drug delivery, Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate has also been investigated for its potential applications in regenerative medicine. The phosphonooxy group, in particular, has been shown to promote cell adhesion and proliferation when incorporated into biomaterial scaffolds. This property makes it an attractive component for developing tissue engineering constructs that can support the growth of cells and tissues. Recent studies have demonstrated its effectiveness in creating three-dimensional scaffolds that mimic natural extracellular matrices, providing a supportive environment for cell growth and tissue regeneration.

The compound's biocompatibility and low toxicity have also been highlighted in several clinical studies. Researchers have observed that Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate does not elicit significant adverse reactions when used in biomedical applications. This safety profile is crucial for ensuring patient well-being during treatment with drugs or biomaterials containing this compound. Additionally, its stability under various physiological conditions enhances its suitability for long-term therapeutic applications.

Advances in synthetic chemistry have enabled the efficient production of Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate on an industrial scale. These advancements have not only reduced production costs but also improved the purity and consistency of the final product. Such improvements are essential for ensuring the reliability and efficacy of pharmaceutical products that incorporate this compound. The ability to produce high-quality Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate has opened up new possibilities for its use in diverse biomedical applications.

The future prospects of Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate are promising, with ongoing research exploring its potential in various therapeutic areas. For instance, studies are being conducted to evaluate its role in developing anti-inflammatory agents and immunomodulatory drugs. The compound's unique chemical properties make it a versatile building block for designing molecules that can interact with specific biological targets involved in inflammation and immune responses.

Moreover, the integration of Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate into nanotechnology-based drug delivery systems is an emerging area of research. Nanoparticles functionalized with this compound have shown enhanced drug loading capacity and targeted delivery capabilities. These advancements could lead to more effective treatments for diseases such as cancer, where precise targeting of therapeutic agents is crucial for maximizing treatment outcomes.

In conclusion, Ammonium (S)-2-palmitamido-3-(phosphonooxy)propanoate (CAS No. 799268-44-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and biotechnology. Its unique structural features, biocompatibility, and low toxicity make it an invaluable component in drug delivery systems, tissue engineering scaffolds, and other biomedical applications. As research continues to uncover new uses for this compound, its importance is expected to grow further, contributing to advancements in healthcare and medical science.